Cas no 864724-64-1 (3-Iodo-7-nitro-1H-indazole)

3-Iodo-7-nitro-1H-indazole structure

Product Name:3-Iodo-7-nitro-1H-indazole

CAS No:864724-64-1

Molecular Formula:C₇H₄IN₃O₂

Molecular Weight:289.030033111572

MDL:MFCD09027004

CID:718675

PubChem ID:12194792

3-Iodo-7-nitro-1H-indazole Properties

Names and Identifiers

- 3-Iodo-7-nitro-1H-indazole
- 1H-Indazole,3-iodo-7-nitro-
- 3-Iodo-7-nitro (1H)indazole
- 3-IODO-7-NITROINDAZOLE
- 3-Iodo-7-nitro-1H-indazole (ACI)
- 3-Iodo-7-nitro-2H-indazole
- PB14625
- CS-0051302
- SCHEMBL3004143
- SY097455
- DTXSID80479937
- MFCD09027004
- CVQKINXVUVZMJY-UHFFFAOYSA-N
- AS-33761
- DB-076652
- 3-Iodo-7-nitro(1H)indazole
- EN300-1709573
- 864724-64-1
- AKOS015853982
- MDL： MFCD09027004
- InChIKey： CVQKINXVUVZMJY-UHFFFAOYSA-N
- Inchi： 1S/C7H4IN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10)
- SMILES： [O-][N+](C1C2=C(C(=NN2)I)C=CC=1)=O

Computed Properties

Exact Mass: 288.93482g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 288.93482g/mol
Heavy Atom Count: 13
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 74.5Å²

Experimental Properties

Refractive Index: 1.818
Boiling Point: 458°C at 760 mmHg
Flash Point: 230.8°C
Density: 2.24

3-Iodo-7-nitro-1H-indazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004N71-250mg	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	250mg	$21.00	2024-04-21
Aaron	AR004NFD-100mg	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	100mg	$8.00	2025-02-11
abcr	AB453545-1 g	3-Iodo-7-nitro-1H-indazole; .	864724-64-1		1g	€157.80	2022-06-10
Advanced ChemBlocks	G-5613-1G	3-Iodo-7-nitro-1H-indazole	864724-64-1	97%	1G	$150	2023-04-13
Alichem	A269002550-10g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	10g	$400.00	2023-08-31
Ambeed	A722059-1g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	1g	$40.0	2025-02-28
Chemenu	CM108774-10g	3-iodo-7-nitro-1H-indazole	864724-64-1	97%	10g	$204	2021-08-06
Crysdot LLC	CD11041557-1g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95+%	1g	$65	2024-07-19
Enamine	EN300-1709573-0.1g	3-iodo-7-nitro-1H-indazole	864724-64-1	95%	0.1g	$32.0	2023-09-20
eNovation Chemicals LLC	D495729-1G	3-iodo-7-nitro-1H-indazole	864724-64-1	97%	1G	$120	2022-06-08

3-Iodo-7-nitro-1H-indazole Synthesis

Synthetic Circuit 1

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 4 d, rt

Reference

Identification of 3-sulfonylindazole derivatives as potent and selective 5-HT6 antagonists

Liu, Kevin G.; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 650-662

Synthetic Circuit 2

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

Synthetic Circuit 3

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

New and efficient synthesis of bi- and trisubstituted indazoles

Bouissane, Latifa; et al, Tetrahedron, 2005, 61(34), 8218-8225

Synthetic Circuit 4

874297-10-6

864724-64-1

Reaction Conditions

1.1 Reagents: Sodium carbonate , (4-Methoxyphenyl)boronic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

3-Iodo-7-nitro-1H-indazole Raw materials

3-Iodo-7-nitro-1H-indazole Preparation Products

3-Iodo-7-nitro-1H-indazole (864724-64-1)

3-Iodo-7-nitro-1H-indazole Related Literature

1. Improving the cyclability performance of lithium-ion batteries by introducing lithium difluorophosphate (LiPO2F2) additive†

Junli Shi,Cai Shen,Lan Xia,Huasheng Hu,Hao Luo,Yonggao Xia,Zhaoping Liu RSC Adv., 2017,7, 26052-26059
2. Key role of the linker in pyrene-linker-carboxylate surfactants for the efficient aqueous dispersion of multiwalled carbon nanotubes†

Daniel J. Welsh,Luke J. O'Driscoll,Steven W. D. Bailey,David Visontai,Kara Howes,Harry Frampton,Martin R. Bryce,Colin J. Lambert RSC Adv., 2015,5, 95360-95368
3. Contents list

Soft Matter, 2017,13, 2415-2420
4. Sewer biofilm microbiome and antibiotic resistance genes as function of pipe material, source of microbes, and disinfection: field and laboratory studies†

William R. Morales Medina,Alessia Eramo,Melissa Tu,N. L. Fahrenfeld Environ. Sci.: Water Res. Technol., 2020,6, 2122-2137
5. A new approach for the simultaneous improvement of fire retardancy, tensile strength and melt dripping of poly(ethylene terephthalate)

Yu-Zhong Wang,Xiao-Ting Chen,Xu-Dong Tang,Xiao-Hua Du J. Mater. Chem., 2003,13, 1248-1249
6. The application of flying-spot scanning to particle size analysis in the formulation of pesticides

Analyst, 1963,88, 686-693
7. Front cover

Mater. Horiz., 2021,8, 1061-1062
8. Cordless telephone use: implications for mobile phone research

J. Environ. Monit., 2010,12, 809-812
9. Surface bioengineering of diatomite based nanovectors for efficient intracellular uptake and drug delivery†

Mohammad-Ali Shahbazi,Alexandra Correia,Ilaria Rea,Annalisa Lamberti,Luca De Stefano,Hélder A. Santos Nanoscale, 2015,7, 20063-20074
10. Commendable Pr3+-activated Ba2Ga2GeO7 phosphor with high-brightness white long-persistent luminescence†

Ran Pang,Su Zhang,Lihong Jiang,Da Li,Chengyu Li,Jing Feng,Hongjie Zhang J. Mater. Chem. C, 2019,7, 6698-6705

864724-64-1 (3-Iodo-7-nitro-1H-indazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:864724-64-1)3-Iodo-7-nitro-1H-indazole

Purity:99%

Quantity:10g

Price($):194.0